Cas no 1781297-33-3 (3,3-Difluoro-2-methylpropan-1-amine)

• Product Name: 3,3-Difluoro-2-methylpropan-1-amine
• CAS No: 1781297-33-3
• MF: C₄H₉F₂N
• MW: 109.11776804924
• CID: 5718758
• PubChem ID: 84647641
• Update Time: 2025-10-28

3,3-Difluoro-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS024046988
• VIJYKDCSCUREMN-UHFFFAOYSA-N
• 3,3-Difluoro-2-methylpropan-1-amine
• EN300-226704
• 1781297-33-3

• Inchi： 1S/C4H9F2N/c1-3(2-7)4(5)6/h3-4H,2,7H2,1H3
• InChI Key： VIJYKDCSCUREMN-UHFFFAOYSA-N
• SMILES： FC(C(C)CN)F

Computed Properties

• Exact Mass: 109.07030562g/mol
• Monoisotopic Mass: 109.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 47
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-Difluoro-2-methylpropan-1-amine

3,3-Difluoro-2-methylpropan-1-amine (CAS No. 1781297-33-3): An Overview of Its Structure, Properties, and Applications

3,3-Difluoro-2-methylpropan-1-amine (CAS No. 1781297-33-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoro and methyl substitutions, exhibits a range of interesting properties that make it a valuable candidate for various applications, including drug discovery and chemical synthesis.

The molecular structure of 3,3-Difluoro-2-methylpropan-1-amine consists of a three-carbon backbone with two fluorine atoms attached to the first carbon and a methyl group on the second carbon. The primary amine group is located at the terminal position. This arrangement imparts specific chemical and physical properties to the molecule, making it an intriguing subject for detailed study.

In terms of physical properties, 3,3-Difluoro-2-methylpropan-1-amine is a colorless liquid with a distinct odor. It has a molecular weight of approximately 145.14 g/mol and a boiling point around 95°C at standard pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and processes.

The chemical reactivity of 3,3-Difluoro-2-methylpropan-1-amine is influenced by its functional groups. The primary amine group can participate in nucleophilic substitution reactions, making it useful in the synthesis of more complex molecules. The presence of fluorine atoms also imparts unique reactivity patterns, such as increased electron-withdrawing effects and enhanced stability against certain types of degradation.

In the context of medicinal chemistry, 3,3-Difluoro-2-methylpropan-1-amine has been explored for its potential as a building block in the development of novel therapeutic agents. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 3,3-difluoroalkylamines demonstrated significant anti-inflammatory effects in vitro and in vivo models.

The pharmacological profile of 3,3-Difluoro-2-methylpropan-1-amine is another area of active research. Preliminary studies suggest that this compound may have potential applications in the treatment of neurological disorders due to its ability to modulate specific neurotransmitter systems. However, further investigations are needed to fully understand its mechanisms of action and therapeutic potential.

In addition to its potential therapeutic applications, 3,3-Difluoro-2-methylpropan-1-amine is also used as an intermediate in the synthesis of other important chemicals. Its unique structure makes it a versatile starting material for the preparation of fluorinated compounds with diverse functionalities. This versatility has led to its adoption in various industrial processes, including the production of agrochemicals and specialty materials.

Safety considerations are an important aspect when handling any chemical compound. While 3,3-Difluoro-2-methylpropan-1-amine is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

In conclusion, 3,3-Difluoro-2-methylpropan-1-amine (CAS No. 1781297-33-3) is a multifaceted compound with significant potential in both research and industrial applications. Its unique structural features and chemical properties make it an attractive candidate for further exploration in medicinal chemistry and pharmaceutical development. As ongoing research continues to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.